Ethyl 1-{3-[(4-isopropylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-yl}piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[3-(4-propan-2-ylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-yl]piperidine-4-carboxylate
• InChI: InChI=1S/C26H29N5O4S/c1-4-35-26(32)19-13-15-30(16-14-19)23-21-7-5-6-8-22(21)31-24(27-23)25(28-29-31)36(33,34)20-11-9-18(10-12-20)17(2)3/h5-12,17,19H,4,13-16H2,1-3H3
• InChI Key: IPSVSHJRSLELRE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=NC3=C(N=NN3C4=CC=CC=C42)S(=O)(=O)C5=CC=C(C=C5)C(C)C
• Molecular Formula: C26H29N5O4S
• Molecular Weight: 507.6 g/mol

Description

The compound you’re asking about is a complex organic molecule that contains several functional groups and structural features common in medicinal chemistry. It includes a triazoloquinazoline core, which is a type of heterocyclic compound that has been studied for its potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The triazoloquinazoline core is a fused ring system containing nitrogen atoms, which can participate in various types of chemical reactions.

Chemical Reactions Analysis

Triazoloquinazoline derivatives can undergo a variety of chemical reactions, particularly at the amide nitrogen and the ester functionality. These reactions can be used to introduce a wide range of functional groups onto the molecule, potentially altering its physical and chemical properties, as well as its biological activity.

Scientific Research Applications

Antimicrobial Evaluation

Compounds related to Ethyl 1-{3-[(4-isopropylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-yl}piperidine-4-carboxylate have been synthesized and evaluated for their antimicrobial properties. For instance, a novel series of polynuclear pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines were synthesized, and their structures were deduced based on elemental analysis and spectral data. These compounds were screened for antimicrobial activity, highlighting the potential of such molecules in developing new antimicrobial agents (El‐Kazak & Ibrahim, 2013).

Anticancer Evaluation

Additionally, derivatives of similar molecular frameworks have been synthesized and assessed for their potential as anticancer agents. One study detailed the synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, investigating their efficacy as anticancer agents. This study underscores the utility of these compounds in medicinal chemistry, particularly in the search for new anticancer treatments (Rehman et al., 2018).

Future Directions

Future research on this compound could involve further exploration of its synthesis, the introduction of various functional groups to alter its properties, and biological testing to determine its potential therapeutic effects.

Mechanism of Action

Target of Action

It is part of the [1,2,3]-triazolo [1,5-a] quinoxalin-4 (5 h )-one scaffold and its analogues, which are known to be biologically active compounds . These compounds have been used in the design and synthesis of various biologically relevant compounds such as antibacterial, anti-HIV, antitrypanosomal, antiallergic, antifungal, cardiovascular, antileishmanial, and chemotherapeutic agents .

Mode of Action

Compounds with similar structures have shown promising neuroprotective and anti-inflammatory properties .

Biochemical Pathways

Similar compounds have shown to inhibit nitric oxide (no) and tumor necrosis factor-α (tnf-α) production in lps-stimulated human microglia cells . This suggests that the compound may have a role in modulating inflammatory responses.

Result of Action

Similar compounds have shown promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (er) chaperone, bip, and apoptosis marker cleaved caspase-3 in human neuronal cells .

Action Environment

The synthesis of similar compounds has been reported to use eco-compatible catalysts and reaction conditions , suggesting that environmental considerations may play a role in the compound’s synthesis and potentially its action.